molecular formula C7H5F2NO B6233689 N-[(2,5-difluorophenyl)methylidene]hydroxylamine CAS No. 915768-14-8

N-[(2,5-difluorophenyl)methylidene]hydroxylamine

Cat. No. B6233689
CAS RN: 915768-14-8
M. Wt: 157.1
InChI Key:
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Description

Molecular Structure Analysis

The InChI code for N-[(2,5-difluorophenyl)methylidene]hydroxylamine is 1S/C7H5F2NO/c8-6-1-2-7(9)5(3-6)4-10-11/h1-3H,4H2 . This code provides a standard way to encode the compound’s molecular structure and formula.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[(2,5-difluorophenyl)methylidene]hydroxylamine involves the reaction of 2,5-difluorobenzaldehyde with hydroxylamine hydrochloride in the presence of a base.", "Starting Materials": [ "2,5-difluorobenzaldehyde", "hydroxylamine hydrochloride", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 2,5-difluorobenzaldehyde in a suitable solvent (e.g. ethanol)", "Add hydroxylamine hydrochloride and base to the solution", "Stir the mixture at room temperature for several hours", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] }

CAS RN

915768-14-8

Product Name

N-[(2,5-difluorophenyl)methylidene]hydroxylamine

Molecular Formula

C7H5F2NO

Molecular Weight

157.1

Purity

95

Origin of Product

United States

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